5-(3-Acetylphenyl)-2-chlorophenol, 95%

• IUPAC Name: 1-[3-(4-chloro-3-hydroxyphenyl)phenyl]ethanone
• InChI: InChI=1S/C14H11ClO2/c1-9(16)10-3-2-4-11(7-10)12-5-6-13(15)14(17)8-12/h2-8,17H,1H3
• InChI Key: VHPZYWDEUNKGPX-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=CC(=C1)C2=CC(=C(C=C2)Cl)O
• Molecular Formula: C14H11ClO2
• DSSTOX Substance ID: DTXSID70685944
• Molecular Weight: 246.69 g/mol
• CAS RN: 1261942-29-3

Description

5-(3-Acetylphenyl)-2-chlorophenol, 95% (5-APC-2-CP) is a chemical compound used in scientific research and laboratory experiments. It is a white crystalline solid with a melting point of 83-85°C and a boiling point of 262-264°C. 5-APC-2-CP is a derivative of phenol and is used in various applications, such as organic synthesis, drug synthesis, and chemical reactivity studies.

Scientific Research Applications

5-(3-Acetylphenyl)-2-chlorophenol, 95% is widely used in scientific research. It has been used in various studies to investigate the reactivity of phenols with halogenating agents, to study the effects of electron-withdrawing groups on the reactivity of phenols, and to investigate the interactions between phenols and metal ions. 5-(3-Acetylphenyl)-2-chlorophenol, 95% has also been used in studies of the photochemistry of phenols, and in the synthesis of various organic compounds.

Mechanism of Action

The mechanism of action of 5-(3-Acetylphenyl)-2-chlorophenol, 95% is based on its ability to react with halogenating agents, metal ions, and other organic compounds. It is believed that the electron-withdrawing properties of the 3-acetyl group increase the reactivity of the phenol ring, allowing it to react more easily with other molecules. The reaction of 5-(3-Acetylphenyl)-2-chlorophenol, 95% with halogenating agents produces a chlorine atom that is highly reactive and can easily react with other molecules. The reaction of 5-(3-Acetylphenyl)-2-chlorophenol, 95% with metal ions results in the formation of metal complexes, which can be used to study the interactions between metal ions and organic compounds.
Biochemical and Physiological Effects
5-(3-Acetylphenyl)-2-chlorophenol, 95% is not known to have any biochemical or physiological effects. It is a synthetic compound and is not found in nature. Therefore, it is not expected to have any effect on the body or any biochemical processes.

Advantages and Limitations for Lab Experiments

The main advantage of using 5-(3-Acetylphenyl)-2-chlorophenol, 95% in lab experiments is its high reactivity. This allows researchers to study the reactivity of phenols with halogenating agents, metal ions, and other organic compounds. Another advantage of 5-(3-Acetylphenyl)-2-chlorophenol, 95% is that it is relatively inexpensive and easy to obtain.
However, there are some limitations to using 5-(3-Acetylphenyl)-2-chlorophenol, 95% in lab experiments. It is a synthetic compound and is not found in nature, so it may not be suitable for some types of studies. Additionally, the reactivity of 5-(3-Acetylphenyl)-2-chlorophenol, 95% can be unpredictable, which can make it difficult to control the reaction conditions.

Future Directions

There are several potential future directions for research on 5-(3-Acetylphenyl)-2-chlorophenol, 95%. One possibility is to explore its use in the synthesis of other organic compounds. Another possibility is to investigate its potential applications in drug synthesis and drug delivery. Additionally, further research could be conducted on the reactivity of 5-(3-Acetylphenyl)-2-chlorophenol, 95% with metal ions and other organic compounds. Finally, studies could be conducted to investigate the potential biochemical and physiological effects of 5-(3-Acetylphenyl)-2-chlorophenol, 95%.

Synthesis Methods

5-(3-Acetylphenyl)-2-chlorophenol, 95% is synthesized via a two-step reaction starting with the reaction of 3-acetylphenol with thionyl chloride. The resulting 3-acetyl-2-chlorophenol is then reacted with sodium nitrite in the presence of acetic acid to form 5-(3-Acetylphenyl)-2-chlorophenol, 95%. The reaction is carried out at room temperature and the product is purified by recrystallization from ethanol.